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Compound of Interest

Compound Name: 2-Methyl-1-nitroanthraquinone

Cat. No.: B094343 Get Quote

This document provides essential, immediate safety and logistical information for the proper

disposal of 2-Methyl-1-nitroanthraquinone (CAS No. 129-15-7). As a compound suspected of

carcinogenicity and a member of the reactive nitro-organic family, adherence to stringent

disposal protocols is paramount to ensure the safety of laboratory personnel and environmental

integrity. This guide is designed for researchers, scientists, and drug development

professionals, offering a procedural, step-by-step framework grounded in established safety

standards.

Understanding the Hazard Profile of 2-Methyl-1-
nitroanthraquinone
Before initiating any disposal procedure, a thorough understanding of the inherent risks

associated with 2-Methyl-1-nitroanthraquinone is critical. This compound is a pale yellow,

solid substance that is insoluble in water.[1][2] Key hazards include:

Carcinogenicity: 2-Methyl-1-nitroanthraquinone is suspected of causing cancer.[2][3] The

California Office of Environmental Health Hazard Assessment (OEHHA) has it listed as a

carcinogen.[4]

Toxicity upon Decomposition: When heated to decomposition, it emits toxic fumes of nitrogen

oxides.[1][2]

Combustibility: While flash point data is not readily available, it is considered to be

combustible.[1]
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Reactivity: It is easily reduced and oxidized.[1][2] As an organic nitro compound, it has the

potential for incompatibility with certain other chemicals.

These hazards necessitate that all handling and disposal operations are conducted with the

utmost care, utilizing appropriate personal protective equipment and engineering controls.

Immediate Actions: Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

contamination.

Protocol for Small Spills:

Area Evacuation and Ventilation: Immediately evacuate personnel from the affected area and

ensure adequate ventilation.[5]

Don Personal Protective Equipment (PPE): Before re-entering the area, at a minimum, wear

a NIOSH-approved half-face respirator with a combination filter cartridge for organic vapors,

acid gas, and high-efficiency particulates, chemical-resistant gloves (e.g., nitrile), and

chemical safety goggles.[1][6]

Dampen the Spill: Gently dampen the solid spill material with water to prevent the generation

of airborne dust.[1]

Containment and Collection: Transfer the dampened material into a suitable, labeled

container for hazardous waste.[1]

Final Cleanup: Use absorbent paper dampened with water to pick up any remaining residue.

[1]

Decontamination: Wash all contaminated surfaces with a soap and water solution.[1]

Waste Segregation: Seal all contaminated materials, including absorbent paper and

disposable PPE, in a vapor-tight plastic bag for eventual disposal as hazardous waste.[1]

Area Clearance: Do not re-enter the contaminated area without proper PPE until a safety

officer has verified that the area has been properly cleaned.[1]
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The Disposal Workflow: A Step-by-Step Procedural
Guide
The disposal of 2-Methyl-1-nitroanthraquinone is governed by federal and local regulations,

primarily the Resource Conservation and Recovery Act (RCRA).[7][8] The following workflow

provides a systematic approach to ensure compliance and safety.

Step 1: Waste Characterization and Segregation

Hazardous Waste Determination: Due to its carcinogenicity and reactivity, any waste

containing 2-Methyl-1-nitroanthraquinone must be managed as hazardous waste.[3][7]

Segregation from Incompatible Materials: This compound must be stored separately from

incompatible materials, particularly oxidizing agents.[6] A physical barrier should be used to

separate it from other chemical waste streams to prevent accidental mixing.[7]

Step 2: Proper Containerization and Labeling

Container Selection: Use a chemically compatible container that is in good condition and has

a secure, leak-proof closure.[7]

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name, "2-Methyl-1-nitroanthraquinone".[9] The label should also include the

date when waste was first added to the container and any relevant hazard pictograms.

Step 3: Accumulation and Storage in a Satellite Accumulation Area (SAA)

Point of Generation: Waste must be accumulated at or near the point of generation in a

designated Satellite Accumulation Area (SAA).[7][9]

Quantity Limits: A maximum of 55 gallons of hazardous waste (or 1 quart of acutely toxic P-

listed waste, which this is not) can be stored in an SAA.[10]

Storage Conditions: The SAA should be in a well-ventilated area, and the waste container

should be kept closed when not in use.[7][10]

Step 4: Arranging for Final Disposal
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Engage a Licensed Disposal Company: The final disposal of 2-Methyl-1-
nitroanthraquinone must be handled by a licensed hazardous waste disposal company.[11]

These companies have the expertise and facilities to manage such waste safely and in

compliance with regulations.

Incineration as the Preferred Method: High-temperature incineration is the recommended

disposal method for chemical carcinogens like 2-Methyl-1-nitroanthraquinone to ensure

complete destruction.[2]

Documentation: Maintain meticulous records of all waste generated and disposed of, in

accordance with your institution's policies and regulatory requirements.[7]

Quantitative Data Summary
Parameter Value/Information Source(s)

CAS Number 129-15-7 [1][4]

Physical State
Pale yellow needles or light

yellow solid
[1][2]

Water Solubility Insoluble [1][2]

Primary Hazards

Suspected Carcinogen,

Combustible, Emits toxic

fumes upon decomposition

[1][2][3]

Incompatible Materials Oxidizing agents [6]

Recommended Disposal High-temperature incineration [2]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[7][8]

SAA Quantity Limit 55 gallons [9][10]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methyl-1-nitroanthraquinone.
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Disposal Workflow for 2-Methyl-1-nitroanthraquinone
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Caption: Decision workflow for the safe disposal of 2-Methyl-1-nitroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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